Cas no 50765-97-4 (1-Naphthaleneacetamide,a,a-bis[2-[bis(3-methyl-2-buten-1-yl)amino]ethyl]-)

• Product Name: 1-Naphthaleneacetamide,a,a-bis[2-[bis(3-methyl-2-buten-1-yl)amino]ethyl]-
• CAS No: 50765-97-4
• MF: C₃₆H₅₃N₃O
• MW: 543.825529813766
• CID: 384601
• PubChem ID: 3039548
• Update Time: 2025-04-19

1-Naphthaleneacetamide,a,a-bis[2-[bis(3-methyl-2-buten-1-yl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetamide,a,a-bis[2-[bis(3-methyl-2-buten-1-yl)amino]ethyl]-
• 4-[bis(3-methylbut-2-enyl)amino]-2-[2-[bis(3-methylbut-2-enyl)amino]ethyl]-2-naphthalen-1-ylbutanamide
• α,α-Bis[2-[bis(3-methyl-2-butenyl)amino]ethyl]-1-naphthaleneacetamide
• DTXSID30198803
• 1-Naphthaleneacetamide, alpha,alpha-bis(2-(bis(3-methyl-2-butenyl)amino)ethyl)-
• alpha,alpha-Bis(2-diprenylaminoethyl)-1-naphthylacetamide
• BRN 3076402
• 50765-97-4

• Inchi： 1S/C36H53N3O/c1-28(2)16-22-38(23-17-29(3)4)26-20-36(35(37)40,34-15-11-13-32-12-9-10-14-33(32)34)21-27-39(24-18-30(5)6)25-19-31(7)8/h9-19H,20-27H2,1-8H3,(H2,37,40)
• InChI Key： RCUAUWPBLXTBGM-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=C2C=CC=CC=12)(CCN(C/C=C(\C)/C)C/C=C(\C)/C)CCN(C/C=C(\C)/C)C/C=C(\C)/C)N

Computed Properties

• Exact Mass: 543.41919
• Monoisotopic Mass: 543.419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 679.3°Cat760mmHg
• Flash Point: 364.7°C
• Refractive Index: 1.558
• PSA: 49.57